Cas no 1805339-23-4 (2-Amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 2-Amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1805339-23-4
• MF: C₉H₈ClF₂N₃
• MW: 231.629727363586
• CID: 4810343
• Update Time: 2025-06-22

2-Amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H8ClF2N3/c10-4-6-5(1-2-13)3-7(8(11)12)15-9(6)14/h3,8H,1,4H2,(H2,14,15)
• InChI Key： AYGOWURLTVMWAW-UHFFFAOYSA-N
• SMILES： ClCC1C(N)=NC(C(F)F)=CC=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.2
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-4-acetonitrile

Introduction to 2-Amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805339-23-4)

2-Amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-4-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805339-23-4, represents a unique structural motif that combines several pharmacophoric elements, making it a promising candidate for the development of novel therapeutic agents. The presence of both amino and chloromethyl functional groups, coupled with the electron-withdrawing influence of the difluoromethyl substituent, endows this molecule with a rich chemical space for further functionalization and derivatization.

The pyridine core in this compound is a well-documented scaffold in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The 4-acetonitrile moiety further enhances its potential by providing a site for further chemical manipulation, enabling the synthesis of more complex derivatives. This compound’s structural features make it particularly interesting for exploring interactions within biological systems, especially in the context of modulating enzyme activity and receptor binding.

In recent years, there has been a surge in research focused on developing small molecules that can selectively target specific biological pathways. 2-Amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805339-23-4) has emerged as a key intermediate in several synthetic pathways aimed at creating molecules with enhanced pharmacological properties. Its versatility allows chemists to explore diverse chemical modifications, including nucleophilic substitution reactions at the chloromethyl group and further derivatization at the amino and acetonitrile positions.

One of the most compelling aspects of this compound is its potential application in the development of inhibitors targeting enzymes involved in cancer metabolism. Recent studies have highlighted the importance of enzymes such as aminotransferases and dehydrogenases in cancer cell proliferation and survival. The structural features of 2-Amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-4-acetonitrile make it an ideal candidate for designing molecules that can selectively inhibit these enzymes, thereby disrupting cancer cell metabolism and promoting apoptosis.

The difluoromethyl group is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in drug candidates. This feature has been leveraged in several high-throughput screening campaigns to identify novel inhibitors with improved pharmacokinetic profiles. In addition, the chloromethyl group provides a reactive site for further derivatization, allowing researchers to fine-tune the properties of their lead compounds.

Recent advancements in computational chemistry have also facilitated the design of more effective derivatives of 2-Amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805339-23-4). Molecular modeling studies have been instrumental in predicting binding modes and optimizing interactions with biological targets. These computational approaches have enabled researchers to identify promising candidates for experimental validation, significantly accelerating the drug discovery process.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. The introduction of the amino group at the 2-position followed by functionalization at the 3- and 6-positions allows for a modular approach to generating diverse libraries of derivatives. This synthetic flexibility has been exploited in several high-throughput screening campaigns aimed at identifying novel bioactive molecules.

In conclusion, 2-Amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805339-23-4) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent starting point for developing novel therapeutic agents targeting various diseases, particularly cancer metabolism. As research continues to uncover new biological pathways and targets, this compound is poised to play a crucial role in the next generation of drug discovery efforts.